3-isopropoxy-N-[4-(2-methoxyethoxy)phenyl]benzamide

• Molecular Formula: C19H23NO4
• Molecular Weight: 329.4 g/mol
• IUPAC Name: N-[4-(2-methoxyethoxy)phenyl]-3-propan-2-yloxybenzamide
• InChI: InChI=1S/C19H23NO4/c1-14(2)24-18-6-4-5-15(13-18)19(21)20-16-7-9-17(10-8-16)23-12-11-22-3/h4-10,13-14H,11-12H2,1-3H3,(H,20,21)
• InChI Key: LAOXGVKBJYXWQT-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)OCCOC

Description

3-isopropoxy-N-[4-(2-methoxyethoxy)phenyl]benzamide, commonly known as IMB-X, is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields.

Mechanism of Action

The mechanism of action of IMB-X involves the inhibition of COX-2 activity, which leads to a decrease in the production of prostaglandins, molecules that play a key role in inflammation and pain. IMB-X has also been found to induce apoptosis in cancer cells by activating caspase-3 and downregulating the expression of anti-apoptotic proteins.
Biochemical and Physiological Effects:
IMB-X has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α), in the serum and tissues of animal models of inflammation. IMB-X has also been found to reduce the growth and proliferation of cancer cells and protect neurons from oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

IMB-X has several advantages for lab experiments. It is relatively easy to synthesize and has shown low toxicity in animal models. However, its limited solubility in water and other solvents can make it challenging to use in certain experiments. Additionally, its mechanism of action is not fully understood, and more research is needed to determine its potential side effects and toxicity in humans.

Future Directions

The potential applications of IMB-X in various fields of scientific research make it an exciting area of study. Future research could focus on further elucidating its mechanism of action, exploring its potential as a therapeutic agent for various diseases, and developing more effective methods for its synthesis and delivery. Additionally, studies could investigate the potential use of IMB-X in combination with other drugs to enhance its efficacy and reduce potential side effects.

Synthesis Methods

The synthesis of IMB-X involves the reaction of 4-(2-methoxyethoxy)aniline with isopropyl chloroformate and 4-dimethylaminopyridine (DMAP) in the presence of triethylamine. The resulting intermediate is then reacted with 4-fluorobenzoyl chloride to obtain the final product, IMB-X.

Scientific Research Applications

IMB-X has shown potential application in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and neuroprotective properties. IMB-X has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in inflammation and cancer. It has also been shown to induce apoptosis in cancer cells and protect neurons from oxidative stress-induced damage.